Cas no 1073354-42-3 (2-(4-BOC-Piperazino)pyridine-3-boronic Acid Pinacol Ester)

• Product Name: 2-(4-BOC-Piperazino)pyridine-3-boronic Acid Pinacol Ester
• CAS No: 1073354-42-3
• MF: C₂₀H₃₂BN₃O₄
• MW: 389.296785354614
• MDL: MFCD07781131
• CID: 858050
• PubChem ID: 44721339
• Update Time: 2025-06-13

2-(4-BOC-Piperazino)pyridine-3-boronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)piperazine-1-carboxylate
• 2-(4-(tert-Butoxycarbonyl)piperazin-1-yl)pyridine-3-boronic acid pinacol ester
• 2-(4-BOC-Piperazino)pyridine-3-boronic acid, pinacol ester
• 2-(4-Boc-1-piperazinyl)pyridine-3-boronic acid pinacol ester
• tert-butyl 4-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]piperazine-1-carboxylate
• DTXSID40660440
• MFCD07781131
• J-001835
• 2-(4-tert-Butoxycarbonylpiperazinyl)pyridine-3-boronic acid pinacol ester, AldrichCPR
• YSB35442
• SY255308
• 2-(4-BOC-Piperazino)pyridine-3-boronic acid pinacol ester
• (2-(4-(TERT-BUTOXYCARBONYL)PIPERAZIN-1-YL)PYRIDIN-3-YL)BORONIC ACID PINACOL ESTER
• 1073354-42-3
• AKOS015950266
• tert-Butyl4-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)piperazine-1-carboxylate
• CS-0173912
• DB-419611
• AS-46741
• F10344
• SB52267
• 4-[3-(4,4,5,5-TETRAMETHYL-[1,3,2]DIOXABOROLAN-2-YL)-PYRIDIN-2-YL]-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• 2-(4-tert-Butoxycarbonylpiperazinyl)pyridine-3-boronic acid pinacol ester
• 2-(4-BOC-Piperazino)pyridine-3-boronic Acid Pinacol Ester

• MDL： MFCD07781131
• Inchi： 1S/C20H32BN3O4/c1-18(2,3)26-17(25)24-13-11-23(12-14-24)16-15(9-8-10-22-16)21-27-19(4,5)20(6,7)28-21/h8-10H,11-14H2,1-7H3
• InChI Key： XJWOYOCFGJJSHT-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=CN=C2N2CCN(C(=O)OC(C)(C)C)CC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 389.24900
• Monoisotopic Mass: 389.2485867 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 389.3
• Topological Polar Surface Area: 64.1Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 509.8±50.0 °C at 760 mmHg
• Flash Point: 262.1±30.1 °C
• PSA: 64.13000
• LogP: 2.44080
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

2-(4-BOC-Piperazino)pyridine-3-boronic Acid Pinacol Ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 2-(4-BOC-Piperazino)pyridine-3-boronic Acid Pinacol Ester

Comprehensive Overview of 2-(4-BOC-Piperazino)pyridine-3-boronic Acid Pinacol Ester (CAS No. 1073354-42-3)

2-(4-BOC-Piperazino)pyridine-3-boronic Acid Pinacol Ester (CAS No. 1073354-42-3) is a highly specialized boronic acid derivative widely utilized in pharmaceutical research and organic synthesis. This compound belongs to the class of boronate esters, which are pivotal intermediates in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern drug discovery. The presence of the BOC (tert-butoxycarbonyl) protecting group enhances its stability, making it a preferred choice for peptide synthesis and medicinal chemistry applications.

In recent years, the demand for boronic acid-based reagents has surged due to their versatility in constructing complex molecular architectures. Researchers frequently search for "BOC-protected boronic esters" or "pyridine boronic acid derivatives" to identify high-purity compounds like CAS 1073354-42-3. Its unique structure, combining a pyridine ring with a piperazine moiety, enables applications in kinase inhibitor development and bioconjugation strategies, aligning with trends in targeted cancer therapies and PROTAC (Proteolysis Targeting Chimeras) technology.

The pinacol ester group in this compound significantly improves its handling properties, as it mitigates the reactivity of the boronic acid while retaining its coupling efficiency. This feature addresses common challenges such as "boronic acid stability" and "storage conditions for Suzuki reagents," frequently queried in academic forums. Furthermore, the compound’s compatibility with aqueous reaction conditions and microwave-assisted synthesis positions it as a valuable asset for high-throughput screening platforms.

From an industrial perspective, CAS 1073354-42-3 is often referenced in patents related to heterocyclic compound libraries and fragment-based drug design. Its role in optimizing ADME (Absorption, Distribution, Metabolism, Excretion) properties of lead compounds underscores its relevance in preclinical research. Notably, the compound’s logP and solubility profiles are critical parameters for researchers investigating "blood-brain barrier permeability" or "oral bioavailability enhancement."

Quality control protocols for 2-(4-BOC-Piperazino)pyridine-3-boronic Acid Pinacol Ester emphasize HPLC purity (>98%) and NMR spectral validation, ensuring reproducibility in synthetic workflows. As the pharmaceutical industry shifts toward green chemistry, this compound’s compatibility with catalyst-free coupling and biodegradable solvents further amplifies its appeal. Future directions may explore its utility in DNA-encoded libraries or covalent inhibitor design, reflecting evolving trends in precision medicine.